3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide

Catalog No.
S543405
CAS No.
380623-76-7
M.F
C10H5ClN4O5S
M. Wt
328.69 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide

CAS Number

380623-76-7

Product Name

3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide

IUPAC Name

3-chloro-4-nitro-N-(5-nitro-1,3-thiazol-2-yl)benzamide

Molecular Formula

C10H5ClN4O5S

Molecular Weight

328.69 g/mol

InChI

InChI=1S/C10H5ClN4O5S/c11-6-3-5(1-2-7(6)14(17)18)9(16)13-10-12-4-8(21-10)15(19)20/h1-4H,(H,12,13,16)

InChI Key

XCHLNGBTHLJLFG-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-])Cl)[N+](=O)[O-]

Solubility

Soluble in DMSO

Synonyms

SM-7368; SM 7368; SM7368; NF-kappaB Activation Inhibitor III

Canonical SMILES

C1=CC(=C(C=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-])Cl)[N+](=O)[O-]

Description

The exact mass of the compound 3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide is 327.9669 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Carbocyclic - Benzoates - Benzamides - Supplementary Records. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

2.7

Exact Mass

327.9669

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H318 (100%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

MeSH Pharmacological Classification

Matrix Metalloproteinase Inhibitors

Pictograms

Irritant

Corrosive;Irritant

Wikipedia

NF-kappaB Activation Inhibitor III

Dates

Modify: 2023-08-15
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2: Samuel T, Fadlalla K, Gales DN, Putcha BD, Manne U. Variable NF-κB pathway responses in colon cancer cells treated with chemotherapeutic drugs. BMC Cancer. 2014 Aug 18;14:599. doi: 10.1186/1471-2407-14-599. PubMed PMID: 25134433; PubMed Central PMCID: PMC4152571.
3: Wang X, Li C, Liang A, Peng Y, Sun J, Huang D, Xu K, Ye W. Regulation of a disintegrins and metalloproteinase with thrombospondin motifs 7 during inflammation in nucleus pulposus (NP) cells: role of AP-1, Sp1 and NF-κB signaling. Inflamm Res. 2016 Dec;65(12):951-962. Epub 2016 Aug 11. PubMed PMID: 27516213.
4: Kuntz S, Kunz C, Rudloff S. Carbonyl compounds methylglyoxal and glyoxal affect interleukin-8 secretion in intestinal cells by superoxide anion generation and activation of MAPK p38. Mol Nutr Food Res. 2010 Oct;54(10):1458-67. doi: 10.1002/mnfr.200900408. PubMed PMID: 20397192.
5: Strand ME, Herum KM, Rana ZA, Skrbic B, Askevold ET, Dahl CP, Vistnes M, Hasic A, Kvaløy H, Sjaastad I, Carlson CR, Tønnessen T, Gullestad L, Christensen G, Lunde IG. Innate immune signaling induces expression and shedding of the heparan sulfate proteoglycan syndecan-4 in cardiac fibroblasts and myocytes, affecting inflammation in the pressure-overloaded heart. FEBS J. 2013 May;280(10):2228-47. doi: 10.1111/febs.12161. Epub 2013 Feb 24. PubMed PMID: 23374111.
6: Wang J, Markova D, Anderson DG, Zheng Z, Shapiro IM, Risbud MV. TNF-α and IL-1β promote a disintegrin-like and metalloprotease with thrombospondin type I motif-5-mediated aggrecan degradation through syndecan-4 in intervertebral disc. J Biol Chem. 2011 Nov 18;286(46):39738-49. doi: 10.1074/jbc.M111.264549. Epub 2011 Sep 23. PubMed PMID: 21949132; PubMed Central PMCID: PMC3220535.
7: Morizane Y, Thanos A, Takeuchi K, Murakami Y, Kayama M, Trichonas G, Miller J, Foretz M, Viollet B, Vavvas DG. AMP-activated protein kinase suppresses matrix metalloproteinase-9 expression in mouse embryonic fibroblasts. J Biol Chem. 2011 May 6;286(18):16030-8. doi: 10.1074/jbc.M110.199398. Epub 2011 Mar 14. PubMed PMID: 21402702; PubMed Central PMCID: PMC3091212.
8: Mulla MJ, Yu AG, Cardenas I, Guller S, Panda B, Abrahams VM. Regulation of Nod1 and Nod2 in first trimester trophoblast cells. Am J Reprod Immunol. 2009 Apr;61(4):294-302. doi: 10.1111/j.1600-0897.2009.00694.x. PubMed PMID: 19260860.

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